Cas no 1803856-46-3 (1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one)

• Product Name: 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one
• CAS No: 1803856-46-3
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 4974657
• Update Time: 2025-10-27

1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3-bromophenyl)-3-chloropropan-1-one
• 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H9BrClNO/c10-7-5-6(1-2-8(7)12)9(13)3-4-11/h1-2,5H,3-4,12H2
• InChI Key： BJLVMGAHCSWBEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCCl)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one

1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one: A Comprehensive Overview

The compound 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one, identified by the CAS number 1803856-46-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanone backbone with a substituted phenyl group, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and its potential as a precursor for bioactive compounds. The presence of an amino group and a bromine atom on the phenyl ring introduces unique electronic properties, which can be exploited in various chemical reactions. These features make 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one a valuable intermediate in organic synthesis.

The synthesis of this compound involves a multi-step process, often utilizing nucleophilic substitution and condensation reactions. The introduction of the amino and bromine substituents on the phenyl ring is critical for achieving the desired reactivity. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce higher yields of the compound with greater precision.

In terms of applications, 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary or a building block for complex molecules has been extensively studied. Additionally, the compound's reactivity under various conditions has been explored, providing insights into its potential use in asymmetric synthesis and drug delivery systems.

The structural versatility of this compound also makes it an interesting candidate for materials science applications. Researchers have investigated its role in polymer synthesis and as a component in advanced materials. The combination of its aromatic ring and carbonyl group provides unique electronic and mechanical properties, which could be harnessed in developing new materials with tailored functionalities.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one is crucial for its safe handling and application. Recent studies have focused on assessing its biodegradability under various environmental conditions, as well as its potential impact on aquatic ecosystems. These findings are essential for ensuring that the compound's use aligns with sustainability goals and regulatory requirements.

In conclusion, 1-(4-Amino-3-bromophenyl)-3-chloropropan-1-one (CAS No. 1803856-46-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new applications and insights into this compound, its role in advancing scientific knowledge is likely to grow even further.